2-({4-[(3,4-dimethylphenyl)sulfonyl]piperazin-1-yl}methyl)-3-(4-ethylphenyl)-3H-imidazo[4,5-b]pyridine

• IUPAC Name: N-[(2-chloro-4-fluorophenyl)methyl]-2-(5-quinolin-6-yl-1,3,4-oxadiazol-2-yl)acetamide
• InChI: InChI=1S/C20H14ClFN4O2/c21-16-9-15(22)5-3-14(16)11-24-18(27)10-19-25-26-20(28-19)13-4-6-17-12(8-13)2-1-7-23-17/h1-9H,10-11H2,(H,24,27)
• InChI Key: FMLZGNWRAHQSQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)C3=NN=C(O3)CC(=O)NCC4=C(C=C(C=C4)F)Cl)N=C1
• Molecular Formula: C20H14ClFN4O2
• Molecular Weight: 396.8 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a piperazine ring, which is a common structural motif found in many pharmaceuticals. The molecule also features an imidazo[4,5-b]pyridine group, which is a type of nitrogen-containing heterocycle.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. Piperazine rings, for example, are known to participate in a variety of chemical reactions.

Scientific Research Applications

Antiproliferative Activity

• Synthesis and In Vitro Antiproliferative Activity Against Human Cancer Cell Lines : A study by Mallesha et al. (2012) synthesized derivatives similar to the requested compound and evaluated their antiproliferative effects against human cancer cell lines. Compounds showed good activity on all cell lines except K562, indicating potential as anticancer agents (Mallesha et al., 2012).

Antimycobacterial Activity

• Design, Synthesis and Antimycobacterial Activity of Novel Imidazo[1,2-a]pyridine-3-carboxamide Derivatives : Lv et al. (2017) reported the design and synthesis of novel compounds based on the structure of IMB-1402. These compounds, including derivatives similar to the requested compound, showed considerable activity against drug-sensitive/resistant MTB strains (Lv et al., 2017).

Antimicrobial and Antimalarial Activity

• Synthesis of Some Bioactive Sulfonamide and Amide Derivatives of Piperazine Incorporating Imidazo[1,2-B]Pyridazine Moiety : Bhatt et al. (2016) synthesized new sulfonamide and amide derivatives containing a piperazine ring and imidazo[1,2-b]pyridazine moiety. These compounds were screened for antimicrobial activity against various bacteria and for antifungal and antimalarial activity (Bhatt et al., 2016).

Antibacterial Agents

• Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds Containing a Sulfonamido Moiety : Azab et al. (2013) aimed to synthesize new heterocyclic compounds containing a sulfonamido moiety for use as antibacterial agents. Eight compounds in the study were found to have high antibacterial activities (Azab et al., 2013).

Anticancer Evaluation

• Anticancer Evaluation of Di- and Trifunctional Substituted 1,3-Thiazoles : Turov (2020) studied the anticancer activity of a series of substituted 1,3-thiazoles, finding that compounds with a piperazine substituent exhibited effective anticancer properties (Turov, 2020).

Synthesis and Biochemical Impacts as Insecticidal Agents

• Synthesis, Characterization and Biochemical impacts of Some New Bioactive Sulfonamide Thiazole Derivatives as Potential Insecticidal Agents : Soliman et al. (2020) synthesized a series of compounds, including derivatives similar to the requested compound, which showed potent toxic effects against the cotton leafworm, indicating potential as insecticidal agents (Soliman et al., 2020).